molecular formula C16H14FNO2 B4410386 4-(allyloxy)-N-(2-fluorophenyl)benzamide

4-(allyloxy)-N-(2-fluorophenyl)benzamide

Cat. No.: B4410386
M. Wt: 271.29 g/mol
InChI Key: QKBCNAJDXAUKBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound has been identified as a lead molecule in studies targeting neuronal nicotinic acetylcholine receptors (nAChRs), where it acts as a negative allosteric modulator (NAM). It exhibits inhibitory activity against human α4β2 nAChRs with an IC50 of 6.0 µM and demonstrates ~5-fold selectivity over the α3β4 subtype . Its structure-activity relationship (SAR) has been explored through the synthesis and evaluation of 27 analogs, highlighting the importance of substituent positioning on both the benzamide and aryl moieties for receptor affinity and subtype selectivity .

Properties

IUPAC Name

N-(2-fluorophenyl)-4-prop-2-enoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14FNO2/c1-2-11-20-13-9-7-12(8-10-13)16(19)18-15-6-4-3-5-14(15)17/h2-10H,1,11H2,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QKBCNAJDXAUKBH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14FNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Core Benzamide Derivatives

Compound Name Substituents (Benzamide Core) Amide Substituent Key Structural Differences Biological Activity
4-(Allyloxy)-N-(2-fluorophenyl)benzamide 4-allyloxy 2-fluorophenyl Reference compound IC50 = 6.0 µM (hα4β2 nAChR)
N-[4-(Allyloxy)phenyl]-4-chlorobenzamide 4-allyloxy 4-chlorophenyl Chlorine substitution at 4-position Not reported for nAChRs; structural analog
4-Chloro-N-(2-fluorophenyl)-2-hydroxybenzamide 4-chloro, 2-hydroxy 2-fluorophenyl Hydroxy group at 2-position Antimicrobial activity against Desulfovibrio piger
5-Chloro-2-hydroxy-N-(4-nitrophenyl)benzamide 5-chloro, 2-hydroxy 4-nitrophenyl Nitro group on aryl ring Cytotoxic activity (IC50 ~30 µM)

Substituted Aryl Analogs

Compound Name Aryl Group Key Functional Groups Activity Profile
4-(Allyloxy)-N-(6-methylpyridin-2-yl)benzamide (Compound 1) 6-methylpyridin-2-yl Pyridine ring with methyl IC50 = 6.0 µM (hα4β2 nAChR)
4-Bromo-N-(2-nitrophenyl)benzamide 2-nitrophenyl Bromine at 4-position Crystallographic comparison only
N-(2,4-Difluorophenyl)-2-fluorobenzamide 2,4-difluorophenyl Fluorine at 2- and 4-positions Structural studies; no activity reported

Functional Comparisons

Receptor Modulation vs. Antioxidant Activity

  • N-{[(4-Hydroxyphenyl)amino]carbonothioyl}benzamide (A8): Exhibits 86.6% inhibition in antioxidant assays .
  • 3,4,5-Trihydroxy-N-[2-(4-hydroxyphenyl)ethyl]benzamide (THHEB) : Strong DPPH radical scavenging (IC50 = 22.8 µM) .

Antimicrobial Activity

  • 4-(Allyloxy)-N-(2-fluorophenyl)benzamide: No antimicrobial activity reported.
  • 5-Chloro-2-hydroxy-N-(4-nitrophenyl)benzamide : Inhibits Desulfovibrio piger growth at 30 µmol/L .

Key SAR Findings

Allyloxy Group : Critical for nAChR inhibition. Replacement with methoxy or hydroxy groups reduces activity .

Fluorophenyl Position : The 2-fluorophenyl group enhances selectivity for α4β2 over α3β4 nAChRs compared to 4-fluorophenyl analogs .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(allyloxy)-N-(2-fluorophenyl)benzamide
Reactant of Route 2
Reactant of Route 2
4-(allyloxy)-N-(2-fluorophenyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.